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Compound of Interest

Compound Name: hCAIX-IN-8

Cat. No.: B12404601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of hCAIX-IN-8, a potent

and selective inhibitor of human carbonic anhydrase IX (CAIX), in a variety of cell culture-based

assays. The protocols outlined below are designed to assist researchers in investigating the

anti-proliferative, anti-metastatic, and pro-apoptotic effects of this compound.

Introduction
Carbonic anhydrase IX (CAIX) is a transmembrane enzyme that is highly overexpressed in a

wide range of solid tumors and is often associated with hypoxic conditions. Its role in

maintaining pH homeostasis in the acidic tumor microenvironment is crucial for cancer cell

survival, proliferation, and metastasis. hCAIX-IN-8 is a small molecule inhibitor designed to

selectively target the enzymatic activity of CAIX, thereby disrupting these vital cellular

processes in cancer cells. This document provides detailed protocols for evaluating the efficacy

of hCAIX-IN-8 in vitro.

Mechanism of Action
hCAIX-IN-8 selectively inhibits the catalytic activity of human CAIX. This inhibition disrupts the

enzyme's ability to hydrate carbon dioxide to bicarbonate and protons, leading to an increase in

intracellular acidity and a decrease in the extracellular pH. This disruption of pH homeostasis

can trigger a cascade of cellular events, including the induction of apoptosis and the inhibition
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of signaling pathways that promote cell proliferation and migration, such as the epithelial-to-

mesenchymal transition (EMT).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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